methanone CAS No. 477867-73-5](/img/structure/B2939644.png)
[2,3-Dichloro-4-(ethylsulfonyl)phenyl](morpholino)methanone
Description
“2,3-Dichloro-4-(ethylsulfonyl)phenylmethanone” is a chemical compound with the molecular formula C13H15Cl2NO4S . It has a molecular weight of 352.23 . This compound is categorized as an intermediate .
Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 15 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not available in the search results .Scientific Research Applications
Agrochemical Industry
2,3-Dichloro-4-(ethylsulfonyl)phenylmethanone: can serve as an intermediate in the synthesis of agrochemicals. Compounds like trifluoromethylpyridines (TFMP), which share some structural similarities, are extensively used in crop protection . The unique physicochemical properties imparted by the fluorine atom and the pyridine moiety in TFMP derivatives suggest that our compound could be similarly employed to develop novel pesticides or herbicides with enhanced efficacy and selectivity.
Pharmaceutical Development
The structural motif present in 2,3-Dichloro-4-(ethylsulfonyl)phenylmethanone is reminiscent of intermediates used in pharmaceuticals. Derivatives of TFMP have found applications in the pharmaceutical industry, with several products containing the TFMP moiety granted market approval . By extension, our compound could be utilized to synthesize new medicinal agents, potentially leading to treatments with improved pharmacokinetics and pharmacodynamics.
Antimicrobial Agents
The presence of chloro and sulfonyl groups in 2,3-Dichloro-4-(ethylsulfonyl)phenylmethanone suggests it could be a precursor for antimicrobial agents. Literature indicates that 1,2,3-triazoles exhibit significant antimicrobial activity, and our compound could be a key intermediate in synthesizing such structures . This application is particularly relevant in the context of rising antibiotic resistance.
Veterinary Medicine
Similar to its potential use in human pharmaceuticals, 2,3-Dichloro-4-(ethylsulfonyl)phenylmethanone could also be used to develop veterinary products. The TFMP derivatives have been used in veterinary medicine, indicating that our compound might be suitable for creating new veterinary drugs that could treat a variety of animal health issues .
properties
IUPAC Name |
(2,3-dichloro-4-ethylsulfonylphenyl)-morpholin-4-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2NO4S/c1-2-21(18,19)10-4-3-9(11(14)12(10)15)13(17)16-5-7-20-8-6-16/h3-4H,2,5-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYKSOJINEZWTFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=C(C(=C(C=C1)C(=O)N2CCOCC2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2,3-Dichloro-4-(ethylsulfonyl)phenyl](morpholino)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-oxo-1-propyl[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2939566.png)
![3-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-1-methylpyrazin-2-one](/img/structure/B2939568.png)
![2-cyano-3-(dimethylamino)-N-[(dimethylamino)methylene]acrylamide](/img/structure/B2939569.png)
![2-Ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one](/img/structure/B2939575.png)
![N-(1-cyano-1,2-dimethylpropyl)-2-[(2,4-dibromophenyl)amino]acetamide](/img/structure/B2939576.png)
![N-[3-methyl-4-(tetrazol-1-yl)phenyl]prop-2-enamide](/img/structure/B2939579.png)
![2-[(1-Tert-butylazetidin-3-yl)oxy]-4-methylpyrimidine](/img/structure/B2939580.png)
